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Compound of Interest

Compound Name: AS-604850

Cat. No.: B1250317 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Proper Handling

and Disposal of AS-604850, a Potent PI3K Inhibitor.

The proper disposal of the potent and selective PI3Kγ inhibitor, AS-604850, is crucial for

maintaining laboratory safety, protecting the environment, and ensuring regulatory compliance.

As a research-grade compound, AS-604850 and any materials contaminated with it must be

treated as hazardous chemical waste. Adherence to institutional, local, and national regulations

is mandatory. Always consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Summary of Key Disposal and Safety Parameters
While a specific Safety Data Sheet (SDS) for AS-604850 may not be readily available, the

following table summarizes general safety and disposal information based on guidelines for

similar potent laboratory chemicals. Researchers should always seek to obtain the supplier-

specific SDS for the most accurate information.
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Parameter Guideline Remarks

Chemical State
Solid (powder) or liquid (in

solution, e.g., DMSO)

Disposal procedures vary for

solid and liquid waste.

Waste Classification Hazardous Chemical Waste

Do not dispose of in regular

trash or down the drain.[1][2]

[3]

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses,

lab coat

Standard PPE for handling

potent chemical compounds.

Solid Waste Containment
Sealed, labeled hazardous

waste container

For unused product and

contaminated disposables.[1]

Liquid Waste Containment

Leak-proof, chemically

compatible, labeled hazardous

waste container

For solutions containing AS-

604850.[1][4]

Labeling Requirements

"Hazardous Waste," full

chemical name, quantity, date,

PI name

Accurate labeling is critical for

proper disposal.[3]

Storage of Waste
Designated Satellite

Accumulation Area (SAA)

Store in a secure, designated

area away from incompatible

materials.[5]

Disposal Method
Licensed hazardous waste

disposal service

Contact your institution's EHS

for scheduled pickups.[1][3]

Detailed Experimental Protocol: Step-by-Step
Disposal Procedures
The following protocol outlines the necessary steps for the safe disposal of AS-604850 and

associated contaminated materials.

1. Personal Protective Equipment (PPE):

Before handling AS-604850 or its waste, ensure you are wearing appropriate PPE, including

a lab coat, safety glasses, and chemical-resistant gloves (nitrile is a common choice).
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2. Waste Segregation and Collection:

Solid Waste:

Collect any unused or expired AS-604850 powder in its original container or a new, clearly

labeled, and sealable hazardous waste container.[1]

All disposables that have come into direct contact with AS-604850, such as weighing

paper, pipette tips, and contaminated gloves, must be collected in a designated, sealed

hazardous waste bag or container.[1][6]

Liquid Waste:

Solutions containing AS-604850 must be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.[1][4] Glass containers should be

avoided if there is a risk of breakage; plastic containers are often preferred.[3]

Do not mix AS-604850 waste with other waste streams unless explicitly permitted by your

institution's EHS office.[1]

3. Labeling and Storage:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste," the full chemical name "AS-604850," the solvent used (for liquid waste), the quantity,

the date of generation, and the Principal Investigator's name and contact information.[3]

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5]

Ensure containers are kept tightly sealed except when adding waste.[5]

Use secondary containment to prevent spills.[1]

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[1][3]
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Provide them with all necessary information about the waste as per their procedures.

5. Prohibited Disposal Methods:

DO NOT dispose of AS-604850 down the drain.[1][2]

DO NOT dispose of AS-604850 in the regular trash.[1][7]

DO NOT use evaporation in a fume hood as a method of disposal for liquid waste.[8]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow for the proper disposal of solid and liquid

waste containing AS-604850.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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